1-(Pyridin-4-yl)cyclohexanamine hydrochloride

• Molecular Formula: C11H17ClN2
• Molecular Weight: 212.72 g/mol
• IUPAC Name: 1-pyridin-4-ylcyclohexan-1-amine;hydrochloride
• InChI: InChI=1S/C11H16N2.ClH/c12-11(6-2-1-3-7-11)10-4-8-13-9-5-10;/h4-5,8-9H,1-3,6-7,12H2;1H
• InChI Key: TTZDZVOVSTUDCZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)(C2=CC=NC=C2)N.Cl

Description

1-(Pyridin-4-yl)cyclohexanamine hydrochloride is a cyclohexane derivative functionalized with a pyridine ring at the 1-position and an amine group. The compound’s structure combines the rigidity of the cyclohexane ring with the aromatic and basic properties of pyridine, making it a candidate for applications in coordination chemistry and pharmaceutical research. For instance, the chiral variant (1R,2R)-2-(Pyridin-4-ylmethylamino)cyclohexanaminium chloride (C₁₂H₂₀N₃⁺Cl⁻) crystallizes in a monoclinic system with hydrogen-bonded networks involving pyridine nitrogen and chloride ions .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(Pyridin-4-yl)cyclohexanamine hydrochloride typically involves the reaction of cyclohexanone with pyridine-4-amine under reductive amination conditions. The process can be catalyzed by various reducing agents such as sodium borohydride or hydrogen gas in the presence of a metal catalyst like palladium on carbon .

Industrial Production Methods: Industrial production of this compound often employs continuous flow reactors to ensure high yield and purity. The reaction conditions are optimized to maintain a controlled environment, which includes precise temperature and pressure settings .

Chemical Reactions Analysis

Types of Reactions: 1-(Pyridin-4-yl)cyclohexanamine hydrochloride undergoes several types of chemical reactions, including:

Oxidation: It can be oxidized to form corresponding N-oxides.

Reduction: The compound can be reduced to form secondary amines.

Substitution: It can participate in nucleophilic substitution reactions, particularly at the pyridine ring.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Sodium borohydride and lithium aluminum hydride are frequently used.

Substitution: Halogenating agents like N-bromosuccinimide are used for substitution reactions.

Major Products: The major products formed from these reactions include N-oxides, secondary amines, and halogenated derivatives .

Scientific Research Applications

1-(Pyridin-4-yl)cyclohexanamine hydrochloride has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: It is explored for its potential use in drug development, particularly in the design of novel therapeutic agents.

Industry: The compound is used in the production of various chemical intermediates and fine chemicals.

Mechanism of Action

The mechanism of action of 1-(Pyridin-4-yl)cyclohexanamine hydrochloride involves its interaction with specific molecular targets. The compound can bind to enzymes and receptors, modulating their activity. The pathways involved include inhibition of enzyme activity and alteration of receptor signaling, which can lead to various biological effects .

Comparison with Similar Compounds

4-(4-Chlorophenoxy)cyclohexanamine Hydrochloride

• Molecular Formula : C₁₂H₁₆ClN₂O·HCl
• Key Features: Incorporates a chlorophenoxy substituent, increasing steric bulk and lipophilicity compared to the pyridinyl group in the target compound. The chlorine atom may enhance electron-withdrawing effects, altering reactivity in electrophilic substitution reactions .
• Applications : Likely explored in agrochemicals or antimicrobial agents due to halogenated aromatic motifs.

1-(Trifluoromethyl)cyclohexanamine Hydrochloride

• Molecular Formula : C₇H₁₃F₃N·HCl
• Key Features : The trifluoromethyl group introduces strong electron-withdrawing effects and metabolic stability, which are absent in the pyridinyl variant. This modification is common in CNS-targeting pharmaceuticals to improve blood-brain barrier penetration .
• Thermal Stability : Predicted boiling point: ~429.8°C (vs. pyridinyl analogs, which may decompose at lower temperatures due to aromatic ring instability under heat) .

Pyridine-Containing Analogues

1-(Pyridin-4-yl)cyclopropanamine Dihydrochloride

• Molecular Formula : C₈H₁₁N₂·2HCl
• The dihydrochloride salt form increases aqueous solubility compared to the mono-hydrochloride form of the target compound .
• Applications : May serve as a precursor for strained intermediates in organic synthesis.

1-[3-(4-Pyridyl)-1,2,4-oxadiazol-5-yl]cyclohexanamine Dihydrochloride

• Molecular Formula : C₁₃H₁₆N₄O·2HCl
• Key Features : The oxadiazole ring introduces additional hydrogen-bonding sites and π-conjugation, which could enhance binding to biological targets like kinases or GPCRs. Predicted pKa: 5.63, indicating moderate basicity .
• Pharmacokinetics : The oxadiazole moiety may improve metabolic stability compared to simple pyridinyl amines.

Functional and Pharmacological Comparisons

Compound	Molecular Weight (g/mol)	Key Functional Groups	Notable Properties
1-(Pyridin-4-yl)cyclohexanamine HCl	~241.77 (estimated)	Pyridine, cyclohexane, amine	Rigid backbone, moderate basicity
4-(4-Chlorophenoxy)cyclohexanamine HCl	299.63	Chlorophenoxy, cyclohexane	High lipophilicity, halogenated aromatic
1-(Trifluoromethyl)cyclohexanamine HCl	203.64	Trifluoromethyl, cyclohexane	Enhanced metabolic stability, electron-deficient
1-(Pyridin-4-yl)cyclopropanamine·2HCl	213.11	Cyclopropane, pyridine	High strain, increased solubility

Biological Activity

1-(Pyridin-4-yl)cyclohexanamine hydrochloride is a compound of interest in medicinal chemistry due to its unique structural features, which include a cyclohexanamine moiety linked to a pyridine ring. Its molecular formula is C$_{12}$H$_{16}$ClN, and it has a molecular weight of approximately 212.72 g/mol. This compound has been investigated for its potential biological activities, particularly in the context of cancer treatment and neuropharmacology.

Anticancer Potential

Research indicates that compounds with structural similarities to 1-(pyridin-4-yl)cyclohexanamine hydrochloride often exhibit significant activity against various cancer cell lines. For instance, studies have shown that derivatives of cyclohexanamine can inhibit tumor growth by interfering with cellular signaling pathways associated with cancer proliferation and survival.

Case Studies

• Inhibition of Cancer Cell Lines : A study demonstrated that a related compound exhibited IC$_{50}$ values in the low micromolar range against several cancer cell lines, indicating potential as an anticancer agent.
• Mechanism of Action : The mechanism involves modulation of key signaling pathways, including those related to apoptosis and cell cycle regulation. The presence of the pyridine ring enhances binding affinity to biological targets due to its electron-withdrawing nature, which can stabilize interactions with receptors involved in tumorigenesis.

Neuropharmacological Effects

The compound has also been investigated for its neuropharmacological properties. It shows promise in modulating neurotransmitter systems, particularly those involving serotonin and dopamine receptors.

Interaction Studies

• Binding Affinity : Interaction studies reveal that 1-(pyridin-4-yl)cyclohexanamine hydrochloride has a notable binding affinity for serotonin receptors, which may contribute to its potential as an antidepressant or anxiolytic agent.
• Electrophysiological Effects : Electrophysiological assays have indicated that the compound can influence neuronal excitability and synaptic transmission, suggesting a role in neuroprotection or cognitive enhancement.

The synthesis of 1-(pyridin-4-yl)cyclohexanamine hydrochloride typically involves multi-step organic reactions, including reductive amination techniques that yield high purity products suitable for biological testing.

Chemical Reactivity

The compound's reactivity is largely attributed to the presence of both amine and pyridine functional groups, allowing for various chemical transformations. This reactivity is crucial for developing derivatives with enhanced biological activity.

Property	Value
Molecular Formula	C$_{12}$H$_{16}$ClN
Molecular Weight	212.72 g/mol
Solubility	Soluble in water
pKa	Approx. 9.5